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Compound of Interest

Compound Name:
1-Aziridinecarboxamide, N,N'-1,6-

hexanediylbis-

Cat. No.: B122226 Get Quote

An In-Depth Technical Guide to 1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis- (CAS

Number: 2271-93-4)

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis-, with the CAS number 2271-93-4, is a

bifunctional aziridine compound. Aziridines are three-membered heterocyclic rings containing a

nitrogen atom and are known for their high reactivity, which makes them valuable intermediates

in organic synthesis and as functional moieties in biologically active molecules. This document

provides a comprehensive overview of the available technical information for this compound,

including its chemical and physical properties, a postulated mechanism of action as a DNA

alkylating agent, a general synthesis route, and safety information. While specific quantitative

biological data and detailed experimental protocols for this particular compound are not

extensively available in public literature, this guide consolidates the existing knowledge and

provides a framework for its potential application in research and drug development,

particularly in the context of its presumed role as a DNA crosslinking agent.

Chemical and Physical Properties
1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis- is a solid, typically a white or brown

powder, with a molecular weight of 254.33 g/mol .[1] A summary of its key chemical and
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physical properties is presented in Table 1.

Property Value Reference(s)

CAS Number 2271-93-4 [1][2][3]

Molecular Formula C12H22N4O2 [1][3][4]

Molecular Weight 254.33 g/mol [1]

IUPAC Name

N-[6-(aziridine-1-

carbonylamino)hexyl]aziridine-

1-carboxamide

[1]

Synonyms

N,N'-Hexamethylene-1,6-bis(1-

aziridinecarboxamide),

Hexamethylenebis(ethyleneure

a), 1,6-

Hexamethylenebis(ethyleneure

a)

[1]

Appearance White to brown powder

Melting Point 106 °C (from acetone) [4]

Boiling Point (estimated) 397.54 °C [4]

Density (estimated) 1.233 ± 0.06 g/cm³ (at 20 °C) [4]

Storage Temperature 2-8°C [4]

Synthesis
A potential synthetic route for 1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis- involves the

reaction of ethyleneimine (aziridine) with hexamethylene diisocyanate in a solvent such as

acetone.[5]

General Reaction Scheme:
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2 x Ethyleneimine

+

Hexamethylene Diisocyanate

1-Aziridinecarboxamide,
N,N'-1,6-hexanediylbis-

Acetone
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Cellular Environment

Cellular Response

1-Aziridinecarboxamide,
N,N'-1,6-hexanediylbis-

Protonated Aziridinium Ion

Protonation (H+)

Mono-adduct Formation
(Guanine-N7 Alkylation)

DNA Strand 1

Interstrand Crosslink

Second Alkylation

DNA Strand 2

DNA Replication Stall Transcription Blockage

DNA Damage Response
(e.g., Fanconi Anemia Pathway)

Apoptosis

If damage is irreparable
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Compound Synthesis
and Characterization

In Vitro Cytotoxicity Screening
(e.g., MTT Assay)

DNA Crosslinking Assay
(e.g., Comet Assay)

If cytotoxic

Mechanism of Action Studies
(Cell Cycle Analysis, Apoptosis Assays)

If crosslinking is confirmed

In Vivo Efficacy Studies
(Xenograft Models)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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